N-(4-((Dimethylamino)methyl)benzyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide

• IUPAC Name: N-[[4-[(dimethylamino)methyl]phenyl]methyl]-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide
• InChI: InChI=1S/C17H19N5O/c1-21(2)10-14-5-3-13(4-6-14)9-18-17(23)15-7-8-16-20-19-12-22(16)11-15/h3-8,11-12H,9-10H2,1-2H3,(H,18,23)
• InChI Key: INYAZFZIPMYIQV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=CC=C(C=C1)CNC(=O)C2=CN3C=NN=C3C=C2
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

N-(4-((Dimethylamino)methyl)benzyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C17H19N5O and its molecular weight is 309.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

The compound N-(4-((Dimethylamino)methyl)benzyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxamide is used in the synthesis of various novel heterocyclic compounds. For instance, it has been utilized in the creation of pyrazolo[1,5-a]pyrimidine and 1,2,4-triazolo[1,5-a]pyrimidine derivatives. These derivatives have shown moderate effects against some bacterial and fungal species, indicating potential antimicrobial applications (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008).

Antiproliferative Activity

Another significant application is in the field of antiproliferative research. The compound has been a part of the synthesis of [1,2,4]triazolo[4,3-b]pyridazine derivatives, which exhibited inhibitory effects on the proliferation of endothelial and tumor cells. This suggests potential applications in cancer research and treatment (Ilić, Ilaš, Liekens, Mátyus, & Kikelj, 2011).

Creation of Pharmacologically Relevant Compounds

The compound has been instrumental in the creation of pharmacologically relevant compounds, such as azolopyrimidines, which have been screened for antimicrobial activities. This highlights its significance in the development of new antimicrobial agents (Farghaly, 2008).